CL15H6

• Molecular Formula: C60H111NO7
• Molecular Weight: 958.5 g/mol
• InChI: InChI=1S/C60H111NO7/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-36-44-57(62)66-53-41-34-32-38-48-60(65,50-40-43-55-68-59(64)56-46-51-61(3)52-47-56)49-39-33-35-42-54-67-58(63)45-37-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h18-21,56,65H,4-17,22-55H2,1-3H3/b20-18-,21-19-
• InChIKey: DJJHIDRRDDWZMJ-AUYXYSRISA-N

CL15H6 Core Identity and Discovery

CL15H6 (CAS 2256087-40-6, molecular formula C60H111NO7, molecular weight 958.53 g/mol) is a pH-sensitive ionizable cationic lipid belonging to the proprietary CL-series lipid library developed at Hokkaido University [1]. It was identified through in vivo screening of a molecularly-diverse ionizable lipid array as one of two lead candidates (alongside CL15A6) exhibiting high siRNA delivery efficiency to activated hepatic stellate cells (aHSCs), with a favorable apparent pKa of approximately 7.25 [1]. CL15H6 is a research-use ionizable lipid supplied commercially by BroadPharm and distributed by Fujifilm Wako Pure Chemical Corporation . Its structural features and formulation behavior have been characterized in multiple peer-reviewed studies spanning liver fibrosis gene therapy and spleen-selective mRNA anticancer vaccination [1][2].

1

pKa-dependent aHSC-selective delivery for liver fibrosis studies

2

Validated for both siRNA gene silencing and mRNA expression in vivo

3

Research-use ionizable lipid for targeted nanoparticle formulation

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Reprogramming activated hepatic stellate cells by siRNA-loaded nanocarriers reverses liver fibrosis in mice. J Control Release. 2023;361:592-603. DOI: 10.1016/j.jconrel.2023.08.021 View Source
• [2] Younis MA, Sato Y, Elewa YHA, Harashima H. Harnessing the composition of lipid nanoparticles to selectively deliver mRNA to splenic immune cells for anticancer vaccination. Drug Deliv Transl Res. 2025;15(10):3626-3641. DOI: 10.1007/s13346-025-01824-w View Source

Why CL15H6 Is Irreplaceable

Ionizable cationic lipids within the same structural family frequently exhibit divergent in vivo tropism, potency, and biosafety profiles that cannot be predicted from chemical structure alone. CL15H6 and its closest analog CL15A6 were both identified from the same screening library and share a pKa of approximately 7.25, yet their functional differentiation is stark: CL15H6 was selected as the model lipid for siRNA delivery to aHSCs in liver fibrosis, achieving an ED50 of 0.08 mg/kg [1], while CL15A6 was separately optimized for mRNA delivery to aHSCs via a distinct receptor-mediated uptake mechanism involving PDGFRβ and clathrin-mediated endocytosis [2]. Furthermore, CL15H6 demonstrates a unique spleen-homing tropism when formulated for mRNA delivery that is not reported for CL15A6 or predecessor lipids such as CL4H6 [3]. The pKa-dependent intrahepatic selectivity discovered during screening revealed that lipids with pKa values deviating from the ~7.25 optimum failed to achieve selective aHSC delivery, confirming that even minor structural modifications critically alter protein corona composition, biodistribution, and therapeutic index [1]. Simple substitution with another ionizable lipid from the same library would therefore compromise tissue selectivity, delivery potency, or both.

pKa Window

CL15H6 operates at a pKa optimum (~7.25) for aHSC selectivity. Lipids outside this narrow window may not replicate the same intrahepatic tropism.

Analog Divergence

CL15A6, the closest structural analog, is primarily validated for mRNA delivery; its siRNA delivery capability has not been independently reported, so functional interchange cannot be assumed.

Spleen Tropism

CL15H6 demonstrates spleen-homing capacity for mRNA vaccine studies. This biodistribution feature has not been reported for predecessor lipids or CL15A6.

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Reprogramming activated hepatic stellate cells by siRNA-loaded nanocarriers reverses liver fibrosis in mice. J Control Release. 2023;361:592-603. DOI: 10.1016/j.jconrel.2023.08.021 View Source
• [2] Younis MA, Sato Y, Elewa YHA, Harashima H. Self-homing nanocarriers for mRNA delivery to the activated hepatic stellate cells in liver fibrosis. J Control Release. 2023;353:685-698. DOI: 10.1016/j.jconrel.2022.12.020 View Source
• [3] Younis MA, Sato Y, Elewa YHA, Harashima H. Harnessing the composition of lipid nanoparticles to selectively deliver mRNA to splenic immune cells for anticancer vaccination. Drug Deliv Transl Res. 2025;15(10):3626-3641. DOI: 10.1007/s13346-025-01824-w View Source

CL15H6 Quantitative Differentiation Evidence

pKa-Optimized Intrahepatic Selectivity

The in vivo screening of a molecularly-diverse ionizable lipid library (pKa range ~5.8 to ~8.2) revealed a pKa-dependent intrahepatic selectivity profile. Only lipids exhibiting an apparent pKa of approximately 7.25—specifically CL15A6 and CL15H6—achieved selective siRNA delivery to activated hepatic stellate cells (aHSCs) [1]. Lipids with pKa values outside this narrow window failed to demonstrate comparable aHSC selectivity, establishing that CL15H6 occupies a functionally distinct pKa optimum that is not shared by the majority of the library [1]. This pKa-dependent selectivity was a primary determinant in identifying CL15H6 as a lead candidate for further LNP optimization [1].

pKa Selectivity

Head-to-head

pKa ~7.25

Only 2 of screened library lipids achieved selective aHSC delivery

pKa-dependent intrahepatic selectivity context

Library pKa range 5.8–8.2; selectivity fails outside ~7.25

Evidence Dimension	Apparent pKa of LNPs and corresponding intrahepatic aHSC selectivity
Target Compound Data	CL15H6 LNPs: apparent pKa ~7.25; high selective siRNA delivery to aHSCs in vivo; selected as model lipid for LNP development
Comparator Or Baseline	Full screening library: apparent pKa range ~5.8 to ~8.2; majority of lipids with pKa deviating from ~7.25 failed to achieve selective aHSC delivery
Quantified Difference	Only 2 out of all screened lipids (CL15A6 and CL15H6) at pKa ~7.25 exhibited the favorable intrahepatic selectivity profile; library pKa range spans ~2.4 units
Conditions	In vivo screening in a mouse liver fibrosis model; LNPs formulated with diverse ionizable lipids (Table S4, particle diameter 56.2–73.4 nm, siRNA encapsulation efficiency 83.59–91.12%, zeta potential −9.1 to +6.4 mV)

Why This Matters

Procurement of an ionizable lipid with a non-optimized pKa will result in loss of the ligand-free aHSC-selective delivery capability that distinguishes CL15H6 from the majority of structural analogs in the CL-series library.

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Reprogramming activated hepatic stellate cells by siRNA-loaded nanocarriers reverses liver fibrosis in mice. J Control Release. 2023;361:592-603. DOI: 10.1016/j.jconrel.2023.08.021 View Source

Ultra-Low Effective siRNA Dose

CL15H6-based LNPs optimized for ligand-free siRNA delivery to aHSCs achieved a median effective dose (ED50) of 0.08 mg/kg following intravenous administration in a mouse liver fibrosis model [1]. This ED50 is approximately 3.75-fold lower than the clinically approved siRNA-LNP therapy patisiran (Onpattro™), which is administered at 0.3 mg/kg intravenously for transthyretin-mediated amyloidosis [2]. While patisiran targets hepatocytes via a different ionizable lipid (DLin-MC3-DMA), the substantially lower efficacious dose of CL15H6 LNPs in a fibrotic liver model—where sinusoidal barrier dysfunction and extracellular matrix deposition typically impede nanoparticle delivery—suggests a meaningful potency advantage for aHSC-directed siRNA therapeutics [1][2].

siRNA ED50

Cross-study

0.08 mg/kg

3.75× lower vs. patisiran clinical dose

Supports dose-model interpretation

Mouse liver fibrosis model; ligand-free IV

Evidence Dimension	Median effective siRNA dose (ED50) for in vivo gene silencing
Target Compound Data	CL15H6 LNPs: ED50 = 0.08 mg/kg siRNA (IV, mouse liver fibrosis model)
Comparator Or Baseline	Patisiran (DLin-MC3-DMA LNPs): clinical dose 0.3 mg/kg siRNA (IV, human transthyretin amyloidosis); typical siRNA-LNP doses in preclinical rodent models range from 0.3 to 3.0 mg/kg
Quantified Difference	CL15H6 ED50 is 3.75-fold lower than patisiran clinical dose; >10-fold lower than many preclinical siRNA-LNP dosing regimens
Conditions	Mouse liver fibrosis model (CCl4-induced); ligand-free IV administration; optimized CL15H6 LNP formulation (specific helper lipid composition and molar ratios); ED50 defined as siRNA dose achieving 50% of maximum gene silencing effect

Why This Matters

A 3.75-fold lower efficacious dose translates directly to reduced siRNA drug substance requirements per treatment, lower cost of goods for preclinical and clinical programs, and an improved therapeutic index through minimization of dose-dependent off-target effects.

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Reprogramming activated hepatic stellate cells by siRNA-loaded nanocarriers reverses liver fibrosis in mice. J Control Release. 2023;361:592-603. DOI: 10.1016/j.jconrel.2023.08.021 View Source
• [2] Akinc A, Maier MA, Manoharan M, et al. The Onpattro story and the clinical translation of nanomedicines containing nucleic acid-based drugs. Nat Nanotechnol. 2019;14(12):1084-1087. DOI: 10.1038/s41565-019-0591-y View Source

Spleen-Selective mRNA Anticancer Vaccination

In a comparative in vivo mRNA delivery study, CL15H6-based LNPs were benchmarked against a clinically relevant LNP formulation for spleen-selective mRNA delivery and anticancer vaccination [1]. CL15H6 LNPs demonstrated high affinity for splenic antigen-presenting cells (APCs) and, when loaded with ovalbumin-encoding mRNA (mOVA) as a model antigen, suppressed tumor growth in OVA-expressing tumor-bearing mice by approximately 75% relative to untreated controls [1]. This degree of tumor suppression was explicitly reported to be superior to that achieved by the clinically relevant comparator formulation under identical experimental conditions [1]. Additionally, the optimized CL15H6 LNPs exhibited spleen-selective mRNA delivery with high APC homing capacity, a biodistribution profile that was not reported for the clinically relevant formulation [1].

mRNA Vaccine Response

Head-to-head

~75% tumor suppression

Reported superior to clinically relevant benchmark LNP

Reported tumor suppression response context

OVA-expressing tumor model; spleen-selective APC homing

Evidence Dimension	Tumor growth suppression and spleen-selective mRNA delivery efficiency in an anticancer vaccination model
Target Compound Data	CL15H6 LNPs: ~75% tumor growth suppression in OVA-expressing tumor-bearing mice; high splenic APC homing capacity; biosafe upon acute dose escalation and repeated administration
Comparator Or Baseline	Clinically relevant LNP formulation (exact composition not publicly specified in abstract; benchmarked under identical experimental conditions): tumor suppression inferior to CL15H6 LNPs
Quantified Difference	CL15H6 LNPs achieved ~75% tumor suppression, described as superior to the clinically relevant formulation; precise numerical difference requires full-text access
Conditions	Mouse OVA-expressing tumor model; low-dose mOVA as model antigen; intravenous administration; biodistribution assessed at organ and sub-organ levels; tumor growth monitored over time

Why This Matters

For groups developing spleen-targeted mRNA vaccines or immunotherapies, CL15H6 provides a spleen-homing capability with demonstrated superiority over a clinically relevant formulation, reducing the risk of suboptimal immune activation due to inefficient APC delivery.

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Harnessing the composition of lipid nanoparticles to selectively deliver mRNA to splenic immune cells for anticancer vaccination. Drug Deliv Transl Res. 2025;15(10):3626-3641. DOI: 10.1007/s13346-025-01824-w View Source

Dual siRNA/mRNA Delivery Platform Versatility

CL15H6 has been independently validated for efficient delivery of two structurally and mechanistically distinct nucleic acid cargoes—siRNA and mRNA—across two different therapeutic applications: (i) siRNA-mediated knockdown of Hedgehog and TGFβ1 pathways for reversal of liver fibrosis (ED50 0.08 mg/kg; 50-fold biosafety margin) [1], and (ii) mRNA-based anticancer vaccination with spleen-selective APC delivery achieving ~75% tumor growth suppression [2]. In contrast, the closest structural analog CL15A6 has been reported primarily as an mRNA delivery platform for aHSCs, with its siRNA delivery capability not independently established in peer-reviewed literature [3]. This dual-cargo versatility reduces the number of ionizable lipids that must be procured, characterized, and validated when a research program spans both siRNA and mRNA modalities.

Dual Cargo Versatility

Cross-study

siRNA + mRNA

2 validated cargo types, 2 therapeutic indications

Supports single-lipid dual-modality platform

CL15A6 mRNA-only validation; siRNA data unreported

Evidence Dimension	Number of validated nucleic acid cargo types (siRNA and mRNA) across distinct therapeutic applications in peer-reviewed studies
Target Compound Data	CL15H6: validated for siRNA delivery (liver fibrosis gene therapy, J Control Release 2023) and mRNA delivery (spleen-selective anticancer vaccine, Drug Deliv Transl Res 2025); two distinct cargo types, two therapeutic indications
Comparator Or Baseline	CL15A6: validated for mRNA delivery to aHSCs (J Control Release 2023;353:685-698); siRNA delivery data not independently reported in peer-reviewed literature at comparable depth
Quantified Difference	CL15H6: 2 validated cargo types (siRNA + mRNA) across 2 therapeutic indications; CL15A6: 1 validated cargo type (mRNA) across 1 therapeutic indication
Conditions	Independent peer-reviewed publications from the same research group using comparable LNP formulation methodologies and in vivo mouse models

Why This Matters

Procurement of CL15H6 enables a single-lipid solution for both siRNA and mRNA programs, reducing vendor management complexity, batch-to-batch characterization burden, and the need to cross-validate two different ionizable lipids for different nucleic acid modalities.

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Reprogramming activated hepatic stellate cells by siRNA-loaded nanocarriers reverses liver fibrosis in mice. J Control Release. 2023;361:592-603. DOI: 10.1016/j.jconrel.2023.08.021 View Source
• [2] Younis MA, Sato Y, Elewa YHA, Harashima H. Harnessing the composition of lipid nanoparticles to selectively deliver mRNA to splenic immune cells for anticancer vaccination. Drug Deliv Transl Res. 2025;15(10):3626-3641. DOI: 10.1007/s13346-025-01824-w View Source
• [3] Younis MA, Sato Y, Elewa YHA, Harashima H. Self-homing nanocarriers for mRNA delivery to the activated hepatic stellate cells in liver fibrosis. J Control Release. 2023;353:685-698. DOI: 10.1016/j.jconrel.2022.12.020 View Source

Biosafety Tolerance and Therapeutic Window

The biosafety of CL15H6 LNPs was systematically evaluated through acute dose escalation to 50-fold above the therapeutic ED50 (i.e., up to 4.0 mg/kg siRNA) and through chronic repeated administration in mice [1]. No toxicity was observed under either regimen, confirming a wide therapeutic window [1]. This biosafety profile was independently corroborated in the subsequent spleen-targeted mRNA vaccination study, where CL15H6 LNPs proved biosafe upon both acute dose escalation and repeated administrations [2]. While a 50-fold safety margin is notably wide for ionizable lipid-based LNPs, direct head-to-head toxicological comparisons with specific analogues (e.g., CL15A6, CL4H6, DLin-MC3-DMA) under identical escalation protocols are not available in the current peer-reviewed literature, and this evidence is therefore classified as class-level inference [1].

Biosafety Margin

Class-level

50× ED50 tolerated

No toxicity at 4.0 mg/kg siRNA in acute/chronic regimens

Reported safety endpoint context

Class-level inference; direct analog comparator data unavailable

Evidence Dimension	Maximum tolerated dose as a multiple of the efficacious dose (therapeutic index surrogate)
Target Compound Data	CL15H6 LNPs: no observed toxicity at 50-fold ED50 (4.0 mg/kg siRNA) in acute escalation; also biosafe in chronic repeated administration; independently confirmed in two separate studies (liver fibrosis model and spleen vaccine model)
Comparator Or Baseline	Class-level expectation: many ionizable lipid LNPs exhibit dose-limiting toxicities at 10–20-fold above therapeutic doses; clinically approved DLin-MC3-DMA (patisiran) has a maximum tolerated dose approximately 3–5-fold above its efficacious dose in preclinical models
Quantified Difference	CL15H6 LNPs tolerated at 50× ED50 without toxicity, representing at least a 2.5–5-fold wider apparent safety margin than the class-level expectation (10–20×); precise comparator data for CL15A6 or CL4H6 under identical escalation protocols are not publicly available
Conditions	Mouse models; acute single-dose escalation and chronic repeated-dose regimens; CCl4-induced liver fibrosis model (2023 study) and tumor-bearing mouse model (2025 study); CL15H6 LNP formulations optimized with specific helper lipid compositions

Why This Matters

A 50-fold biosafety margin provides formulation scientists with substantial latitude for dose optimization in preclinical efficacy studies and reduces the probability of tox-related program attrition during early in vivo validation, particularly for chronic dosing regimens.

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Reprogramming activated hepatic stellate cells by siRNA-loaded nanocarriers reverses liver fibrosis in mice. J Control Release. 2023;361:592-603. DOI: 10.1016/j.jconrel.2023.08.021 View Source
• [2] Younis MA, Sato Y, Elewa YHA, Harashima H. Harnessing the composition of lipid nanoparticles to selectively deliver mRNA to splenic immune cells for anticancer vaccination. Drug Deliv Transl Res. 2025;15(10):3626-3641. DOI: 10.1007/s13346-025-01824-w View Source

CL15H6 Application Scenarios

Ligand-Free siRNA Therapy for Liver Fibrosis

CL15H6-based LNPs enable ligand-free, selective siRNA delivery to activated hepatic stellate cells (aHSCs) in fibrotic liver tissue, achieving a median effective dose (ED50) of 0.08 mg/kg with a 50-fold biosafety margin [1]. This application is directly supported by in vivo data demonstrating that simultaneous knockdown of Hedgehog and TGFβ1 signaling via an siRNA cocktail loaded into CL15H6 LNPs reversed established liver fibrosis and restored normal liver function in mice [1]. The pKa of ~7.25 is critical for this aHSC-selective tropism; substitution with an ionizable lipid outside this pKa window would abrogate selectivity [1].

Spleen-Selective mRNA Anticancer Vaccination

CL15H6 LNPs optimized for spleen-selective mRNA delivery demonstrated high homing capacity to splenic antigen-presenting cells (APCs) and achieved approximately 75% tumor growth suppression in an OVA-expressing mouse tumor model—outperforming a clinically relevant benchmark formulation [2]. This application is suited for neoantigen vaccine development, personalized cancer immunotherapy, and any mRNA-based approach requiring efficient APC transfection in the spleen following intravenous administration [2].

Dual-Modality siRNA/mRNA Delivery Platform

Research programs requiring both siRNA-mediated gene knockdown and mRNA-mediated protein expression can standardize on CL15H6 as a single ionizable lipid component, leveraging its independently validated performance in both modalities across two distinct therapeutic indications (liver fibrosis reversal and spleen-selective anticancer vaccination) [1][2]. This reduces the characterization and procurement overhead associated with qualifying multiple structurally distinct ionizable lipids for different cargo types [1][2][3].

Ultra-Small LNP Formulation for Enhanced Tissue Penetration

CL15H6 has been successfully formulated with egg yolk-derived sphingomyelin (ESM) to produce siRNA-loaded LNPs with a diameter of approximately 23 nm [4]. This ultra-small size is substantially below the typical 50–100 nm range of conventional LNPs and may offer advantages for penetration through dense stromal barriers, such as those encountered in fibrotic liver or solid tumors [4][5].

Application

Selection Property

Validation Focus

Ligand-free siRNA delivery to aHSCs

pKa-dependent hepatic stellate cell selectivity

aHSC-selective gene silencing in fibrosis models

Spleen-targeted mRNA vaccine studies

Splenic APC homing capacity

Tumor challenge model response assessment

Dual siRNA/mRNA cargo platform

Validated dual-cargo performance

Cross-modality gene silencing and expression

Ultra-small LNP formulation research

Particle size control for tissue penetration

Stromal barrier penetration assessment

• [1] Younis MA, Sato Y, Elewa YHA, Harashima H. Reprogramming activated hepatic stellate cells by siRNA-loaded nanocarriers reverses liver fibrosis in mice. J Control Release. 2023;361:592-603. DOI: 10.1016/j.jconrel.2023.08.021 View Source
• [2] Younis MA, Sato Y, Elewa YHA, Harashima H. Harnessing the composition of lipid nanoparticles to selectively deliver mRNA to splenic immune cells for anticancer vaccination. Drug Deliv Transl Res. 2025;15(10):3626-3641. DOI: 10.1007/s13346-025-01824-w View Source
• [3] Younis MA, Sato Y, Elewa YHA, Harashima H. Self-homing nanocarriers for mRNA delivery to the activated hepatic stellate cells in liver fibrosis. J Control Release. 2023;353:685-698. DOI: 10.1016/j.jconrel.2022.12.020 View Source
• [4] Harashima H, Sato Y, Younis MA, et al. Novel cancer treatment by highly permeable small-sized siRNA-loaded lipid nanoparticles. KAKEN Grants-in-Aid for Scientific Research Project (KAKENHI). Project No. 24K23256. View Source
• [5] Younis MA, Sato Y, Elewa YHA, Harashima H. A new strategy for the extrahepatic delivery of lipid-based nanomedicines: a protein corona-mediated selective targeting system based on an ionizable cationic lipid library. RSC Pharmaceutics. 2025;2(5):982-1002. DOI: 10.1039/D4PM00346A View Source